Cas no 922050-94-0 (2-bromo-N-(3,3-dimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)benzene-1-sulfonamide)

• Product Name: 2-bromo-N-(3,3-dimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)benzene-1-sulfonamide
• CAS No: 922050-94-0
• MF: C₁₇H₁₇BrN₂O₄S
• MW: 425.296882390976
• CID: 5805948
• PubChem ID: 40957296
• Update Time: 2025-06-12

2-bromo-N-(3,3-dimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide, 2-bromo-N-(2,3,4,5-tetrahydro-3,3-dimethyl-4-oxo-1,5-benzoxazepin-8-yl)-
• 2-bromo-N-(3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-8-yl)benzenesulfonamide
• F2296-0502
• AKOS024637515
• 2-bromo-N-(3,3-dimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)benzene-1-sulfonamide
• 2-bromo-N-(3,3-dimethyl-4-oxo-2,5-dihydro-1,5-benzoxazepin-8-yl)benzenesulfonamide
• 922050-94-0

• Inchi： 1S/C17H17BrN2O4S/c1-17(2)10-24-14-9-11(7-8-13(14)19-16(17)21)20-25(22,23)15-6-4-3-5-12(15)18/h3-9,20H,10H2,1-2H3,(H,19,21)
• InChI Key： BSSYCILSOJDORY-UHFFFAOYSA-N
• SMILES： C1(S(NC2C=C3OCC(C)(C)C(=O)NC3=CC=2)(=O)=O)=CC=CC=C1Br

Computed Properties

• Exact Mass: 424.00924g/mol
• Monoisotopic Mass: 424.00924g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 604
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 92.9Ų

Experimental Properties

• Density: 1.511±0.06 g/cm3(Predicted)
• pka: 7.65±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazepines Benzoxazepines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazepines

Additional information on 2-bromo-N-(3,3-dimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)benzene-1-sulfonamide

Introduction to 2-bromo-N-(3,3-dimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)benzene-1-sulfonamide and Its Significance in Modern Chemical Research

The compound with the CAS no 922050-94-0, identified as 2-bromo-N-(3,3-dimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)benzene-1-sulfonamide, represents a fascinating subject of study in the realm of pharmaceutical chemistry and medicinal biology. This intricate molecular structure combines elements that suggest potential applications in the development of novel therapeutic agents. The benzene-sulfonamide core is a well-established pharmacophore in drug design, known for its ability to modulate biological pathways through interactions with specific targets. The appended 3,3-dimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl moiety introduces a heterocyclic scaffold that has garnered attention for its structural complexity and biological activity.

Recent advancements in chemical biology have highlighted the importance of heterocyclic compounds in drug discovery. The benzoxazepine scaffold, in particular, has been explored for its potential to interact with a variety of biological receptors and enzymes. The sulfonamide group not only enhances solubility but also contributes to the compound's ability to engage with biological targets in a precise manner. This combination of features makes 2-bromo-N-(3,3-dimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)benzene-1-sulfonamide a promising candidate for further investigation.

In the context of current research trends, the development of small-molecule inhibitors targeting protein-protein interactions (PPIs) has become a critical area of focus. Sulfonamides are particularly effective at disrupting these interactions due to their ability to form hydrogen bonds and occupy specific binding pockets. The unique structure of 2-bromo-N-(3,3-dimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)benzene-1-sulfonamide suggests that it may be capable of modulating PPIs involved in various diseases. For instance, studies have shown that benzoxazepine derivatives can interact with transcription factors and signaling proteins, potentially leading to therapeutic benefits.

The bromine substituent in the molecule adds another layer of complexity and functionality. Brominated aromatic compounds are frequently employed in medicinal chemistry due to their enhanced bioavailability and metabolic stability. The presence of bromine may also facilitate further derivatization through cross-coupling reactions or other chemical transformations. This flexibility makes 2-bromo-N-(3,3-dimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-y l)benzene -1-sulfonamide a versatile building block for the synthesis of more complex molecules.

One area where this compound shows particular promise is in the treatment of neurological disorders. Benzoxazepine derivatives have been investigated for their potential to interact with receptors involved in cognitive function and neuroprotection. The sulfonamide group may enhance penetration across the blood-brain barrier while maintaining specificity for neurological targets. Preliminary studies suggest that compounds with similar structures may exhibit properties such as anti-inflammatory and neuroprotective effects.

The synthesis of 2-bromo-N-(3 , 3 -dimethyl - 4 - oxo - 2 , 3 , 4 , 5 - tetrahydro - 1 , 5 - benz ox az epin -8 - yl ) ben zene -1 - sulf on am ide presents an interesting challenge due to its complex architecture. However , modern synthetic methodologies have made significant strides in facilitating the construction of such molecules. Techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-catalyzed cyclizations have enabled chemists to assemble intricate heterocyclic frameworks efficiently. These advances have not only streamlined the synthesis process but also opened up new possibilities for drug discovery.

The pharmacological profile of this compound is still under investigation , but initial studies indicate that it may possess multiple modes of action . The interaction between the sulfonamide group and biological targets could lead to effects ranging from enzyme inhibition to receptor modulation . Additionally , the bromine substituent may participate in further chemical reactions , allowing for the generation of analogs with tailored properties . Such flexibility is crucial for optimizing drug candidates through structure-based drug design.

In conclusion , 2-bromo-N-(3 , 3 -dimethyl - 4 - oxo - 2 , 3 , 4 , 5 - tetrahydro - 1 , 5 - benz ox az epin -8 - yl ) ben zene -1 - sulf on am ide represents a significant advancement in pharmaceutical chemistry . Its unique structure combines elements that suggest potential applications across multiple therapeutic areas . As research continues to uncover new biological targets and synthetic strategies , compounds like this one will play an increasingly important role in the development of next-generation therapeutics . The ongoing exploration of its pharmacological properties promises to yield valuable insights into disease mechanisms and treatment strategies.